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Compound of Interest

Compound Name: Glyburide-d11

Cat. No.: B562818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Glyburide-d11, a

deuterated analog of the sulfonylurea drug Glyburide. Given that Glyburide-d11 is primarily

used as an internal standard in research and drug development, this document outlines the

necessary precautions to ensure the safety of laboratory personnel and the integrity of

experimental procedures. The toxicological and chemical properties of Glyburide-d11 are

expected to be nearly identical to those of its non-deuterated counterpart, Glyburide. Therefore,

safety and handling procedures for Glyburide are directly applicable to Glyburide-d11.

Chemical and Physical Properties
Glyburide-d11 is a stable, isotopically labeled form of Glyburide, where eleven hydrogen

atoms on the cyclohexyl ring have been replaced by deuterium. This labeling makes it a

valuable tool in pharmacokinetic and metabolic studies.
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Property Value

Chemical Name

5-chloro-N-(4-(N-((cyclohexyl-

d11)carbamoyl)sulfamoyl)phenethyl)-2-

methoxybenzamide

Synonyms Glibenclamide-d11

CAS Number 1189985-02-1

Molecular Formula C₂₃H₁₇D₁₁ClN₃O₅S

Molecular Weight 505.07 g/mol

Appearance White to Off-White Solid

Hazard Identification and Toxicology
Glyburide is a potent hypoglycemic agent. The primary hazard associated with handling

Glyburide-d11 is the potential for accidental exposure, which could lead to a significant drop in

blood glucose levels.

Quantitative Toxicological Data for Glyburide:

Parameter Species Route Value

LD₅₀ Mouse Oral 3250 mg/kg[1]

GHS Hazard Statements (for Glyburide): While a specific GHS classification for Glyburide-d11
is not readily available, the classification for Glyburide serves as a reliable reference. It is

important to note that Glyburide is considered non-hazardous according to directive

67/548/EEC[2].

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Hazardous to the Aquatic Environment, Chronic (Category 4), H413: May cause long lasting

harmful effects to aquatic life.
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Personal Protective Equipment (PPE) and
Engineering Controls
Due to the potent nature of Glyburide-d11, appropriate personal protective equipment and

engineering controls are mandatory to prevent exposure.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.

Engineering Controls:

Ventilation: Work with Glyburide-d11 powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.[3]

Experimental Protocols
Weighing and Dispensing of Glyburide-d11 Powder
This protocol outlines the safe procedure for weighing and dispensing Glyburide-d11 powder.

Materials:

Glyburide-d11 solid

Ventilated balance enclosure or chemical fume hood

Analytical balance

Spatula
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Weighing paper or boat

Appropriate receiving vessel (e.g., vial)

Procedure:

Don all required personal protective equipment.

Perform all powder handling operations within a ventilated balance enclosure or a chemical

fume hood to contain any airborne particles.[3]

Place the analytical balance inside the enclosure.

Tare the receiving vessel on the balance.

Carefully transfer the desired amount of Glyburide-d11 powder from the stock container to

the receiving vessel using a clean spatula.

Avoid creating dust. If any powder spills, clean it up immediately following the spill cleanup

protocol.

Securely cap the receiving vessel and the stock container.

Decontaminate the spatula and the work surface.

Dispose of contaminated weighing paper/boat and gloves in the appropriate chemical waste

stream.

Preparation of a Glyburide-d11 Stock Solution
This protocol describes the preparation of a stock solution of Glyburide-d11 for use in in vitro

assays.

Solubility Data for Glyburide:
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Solvent Solubility

DMSO 99 mg/mL (200.4 mM)[4][5]

Dimethyl formamide ~2 mg/mL[6]

Ethanol Insoluble[4][5]

Water Insoluble[4][5]

Materials:

Weighed Glyburide-d11 powder

High-purity DMSO

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

Ensure all work is performed in a chemical fume hood.

Add the weighed Glyburide-d11 powder to the volumetric flask.

Add a small amount of DMSO to the flask to dissolve the powder.

Use a vortex mixer or sonicator to ensure complete dissolution.

Once dissolved, add DMSO to the final desired volume.

Cap the flask and invert several times to ensure a homogenous solution.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term storage.
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Spill Cleanup Procedure
In the event of a Glyburide-d11 spill, the following procedure should be followed to ensure

safe and effective cleanup.

Materials:

Spill kit containing absorbent material (e.g., vermiculite, cat litter), and waste bags.

Appropriate PPE.

Decontamination solution (e.g., 10% bleach solution followed by water, or a suitable

laboratory detergent).

Procedure:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don PPE: Put on appropriate personal protective equipment, including double gloves, a lab

coat, and eye protection. A respirator may be necessary for large spills of powder.

Contain the Spill:

For solid spills: Gently cover the spill with a damp paper towel to avoid generating dust.

For liquid spills: Cover the spill with absorbent material, working from the outside in.

Clean the Spill:

Carefully scoop the absorbed material or the covered powder into a designated chemical

waste container.

Clean the spill area with a decontamination solution. For a bleach solution, a contact time

of at least 10 minutes is recommended.

Wipe the area with a clean, wet cloth to remove any residual cleaning agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b562818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of Waste: All contaminated materials, including PPE, must be disposed of as

hazardous chemical waste.

Report the Incident: Report the spill to the laboratory supervisor and follow institutional

reporting procedures.

Storage and Disposal
Proper storage and disposal of Glyburide-d11 are crucial for safety and to maintain the

compound's integrity.

Storage:

Short-term: Store at 2-8°C.

Long-term: Store at -20°C in a tightly sealed container, protected from light and moisture.

Disposal:

Dispose of Glyburide-d11 and any contaminated materials in accordance with local, state,

and federal regulations for hazardous chemical waste.

Do not dispose of Glyburide-d11 down the drain or in the regular trash.

Waste should be collected in a clearly labeled, sealed container for hazardous waste.

First Aid Measures
In case of accidental exposure, immediate first aid is critical.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.

Seek immediate medical attention and be prepared to provide the Safety Data Sheet to the

medical personnel. The primary risk of ingestion is hypoglycemia.

Signaling Pathway and Experimental Workflow
Diagrams
Glyburide Mechanism of Action
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Caption: Mechanism of Action of Glyburide-d11.

Experimental Workflow for Handling Glyburide-d11
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Caption: Workflow for Safe Handling of Glyburide-d11.
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Spill Response Logic Diagram
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Caption: Logic Diagram for Glyburide-d11 Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. elearning.unito.it [elearning.unito.it]

2. flowsciences.com [flowsciences.com]

3. pharmtech.com [pharmtech.com]

4. selleckchem.com [selleckchem.com]

5. selleckchem.com [selleckchem.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of
Glyburide-d11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562818#safety-and-handling-precautions-for-
glyburide-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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